5-(2-chlorophenyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]-2-furamide

• IUPAC Name: 5-(2-chlorophenyl)-N-[2-(oxan-3-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C18H20ClNO3/c19-15-6-2-1-5-14(15)16-7-8-17(23-16)18(21)20-10-9-13-4-3-11-22-12-13/h1-2,5-8,13H,3-4,9-12H2,(H,20,21)
• InChI Key: NIXRVHBRHCOMAY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(COC1)CCNC(=O)C2=CC=C(O2)C3=CC=CC=C3Cl
• Molecular Formula: C18H20ClNO3
• Molecular Weight: 333.8 g/mol

Description

5-(2-chlorophenyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]-2-furamide is a useful research compound. Its molecular formula is C18H20ClNO3 and its molecular weight is 333.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.1131712 g/mol and the complexity rating of the compound is 393. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Potential

• A study on novel pyrazole derivatives, featuring chlorophenyl and furan moieties, highlighted their promising antimicrobial and anticancer activities. The compounds showed higher anticancer activity than the reference drug doxorubicin, and most of the newly synthesized compounds exhibited good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis of Heterocycles

• Another research reported the synthesis of novel classes of compounds, including ethyl 4-oxo-4H-furo[3,2-c]pyran-6-yl carbonate, showcasing the versatility in creating furan-fused heterocycles. This work could offer insights into synthesizing related compounds with potential scientific applications (Ergun, Dengiz, Ozer, Şahin, & Balci, 2014).

Electroluminescent Compounds

• Research into organic electroluminescent compounds, such as the synthesis of 3-(5'-chloro-2'-benzoxazolyl)-7-diethyl amino-2H-1-benzo-pyran-2-one, could indicate potential applications of similar chlorophenyl and furan compounds in electroluminescent devices. This study could provide a basis for exploring the electroluminescent properties of "5-(2-chlorophenyl)-N-[2-(tetrahydro-2H-pyran-3-yl)ethyl]-2-furamide" (Juan-ling, 2006).

Antitumor Activities

• There's also research focused on synthesizing compounds for antitumor activity assessments, such as the study on 5-(4-chlorophenyl)-N,N-dimethyl-7-(trifluoromethyl) pyrazolo pyrimidine-3-carboxamide. This work underscores the therapeutic potential of chlorophenyl-containing compounds in cancer treatment, which could be relevant to the exploration of the antitumor applications of the specific furamide compound under discussion (Xin, 2012).